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Introduction

ISAM-140 is a potent and highly selective antagonist of the A2B adenosine receptor (A2BAR),
a G protein-coupled receptor that is increasingly recognized as a key player in the tumor
microenvironment. Under conditions of hypoxia and inflammation, often characteristic of solid
tumors, extracellular adenosine levels rise and activate the low-affinity A2BAR on various
immune and cancer cells. This activation triggers downstream signaling pathways that can
promote tumor cell proliferation, angiogenesis, and immune evasion. Consequently, the
development of A2BAR antagonists like ISAM-140 represents a promising therapeutic strategy
in oncology. This technical guide provides a detailed overview of the available in vitro data on
ISAM-140, summarizing its biochemical activity and its effects on immune and cancer cells.

In Vitro Activity of ISAM-140

The in vitro activity of ISAM-140 has been characterized through various biochemical and cell-
based assays, demonstrating its high affinity for the A2B adenosine receptor and its functional
antagonism.
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Biochemical and Functional Activity

ISAM-140 exhibits a high binding affinity for the A2B adenosine receptor, as determined by
radioligand binding assays. Its functional antagonism has been confirmed by its ability to inhibit
the downstream signaling induced by A2BAR agonists.

Parameter Value Assay Type Cell Line Reference

_ Radioligand N
Ki 3.49 nM o Not Specified
Binding Assay

NECA-stimulated

cAMP -
KB 27.00 nM ] Not Specified

Accumulation

Assay

Effects on Immune Cells

A critical aspect of the anti-tumor potential of A2BAR antagonists is their ability to counteract
the immunosuppressive effects of adenosine. In vitro studies have shown that ISAM-140 can
rescue the proliferation of key immune effector cells from adenosine-mediated suppression.

Effect of ISAM-140

(12 pM) in the
Cell Type Assay Type Reference
presence of 0.1 mM

Adenosine
CD8+ T cells ] ) Lymphocyte
Rescued proliferation _ ,
(CD45RA+) Proliferation Assay
CD4+ T cells ] ) Lymphocyte
Rescued proliferation ) ]
(CD45RA-) Proliferation Assay
CDA4+ T cells ) ) Lymphocyte
Rescued proliferation _ _
(CD45RA+) Proliferation Assay
] ) Lymphocyte
NK cells Rescued proliferation

Proliferation Assay
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Interestingly, one study investigating the effect of ISAM-140 on tumor-infiltrating lymphocytes
(TILs) in a sarcoma spheroid model found that it did not significantly increase the overall
infiltration of TILs. However, the same study reported that treatment with ISAM-140 did lead to
a statistically significant increase in the ratio of CD8+ to CD4+ T cells within the tumor
spheroids, suggesting a potential modulation of the immune cell composition within the tumor
microenvironment.

Effects on Cancer Cells

ISAM-140 has demonstrated direct effects on cancer cell viability in a 3D tumor spheroid
model, which more closely mimics the in vivo tumor architecture.

Cell Type Effect of ISAM-140 Assay Type Reference

Patient-derived breast  Significantly reduced o
) ) o Cell Viability Assay
cancer spheroids relative cell viability

Experimental Protocols
Radioligand Binding Assay (for Ki determination)

¢ Objective: To determine the binding affinity of ISAM-140 to the A2B adenosine receptor.

e General Protocol:

[e]

Membrane preparations from cells expressing the human A2B adenosine receptor are
incubated with a radiolabeled ligand (e.g., [3H]-DPCPX).

o Increasing concentrations of ISAM-140 are added to compete with the radioligand for
binding to the receptor.

o After incubation, the bound and free radioligand are separated by filtration.
o The amount of bound radioactivity is measured using a scintillation counter.

o The Ki value is calculated using the Cheng-Prusoff equation, which relates the 1C50
(concentration of ISAM-140 that inhibits 50% of specific radioligand binding) to the affinity
of the radioligand.
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NECA-stimulated cAMP Accumulation Assay (for KB
determination)

o Objective: To assess the functional antagonist activity of ISAM-140 by measuring its ability to
inhibit agonist-induced cyclic AMP (CAMP) production.

e General Protocol:

[¢]

Cells expressing the A2B adenosine receptor are seeded in multi-well plates.
o The cells are pre-incubated with various concentrations of ISAM-140.

o The cells are then stimulated with a known A2BAR agonist, such as 5'-N-
Ethylcarboxamidoadenosine (NECA), to induce cAMP production.

o The reaction is stopped, and the cells are lysed.

o The intracellular cAMP levels are quantified using a competitive immunoassay, such as
HTRF (Homogeneous Time-Resolved Fluorescence) or an enzyme-linked immunosorbent
assay (ELISA).

o The KB value, representing the equilibrium dissociation constant of the antagonist, is
calculated from the dose-response curves.

Lymphocyte Proliferation Assay

e Objective: To evaluate the effect of ISAM-140 on the proliferation of immune cells in the
presence of an immunosuppressive agent like adenosine.

e General Protocol: 1
e To cite this document: BenchChem. [ISAM-140: A Technical Overview of In Vitro Efficacy].
BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b15570728/docs#isam-140-a-technical-overview-of-in-
vitro-efficacy]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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